BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Density of
Diethyl Methyl Malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl methyl malonate

Cat. No.: B8451518

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of diethyl methyl

malonate, a key reagent in pharmaceutical synthesis and other chemical industries. This

document outlines the physical properties of diethyl methyl malonate, with a focus on its
density, and provides detailed experimental protocols for its accurate determination.

Introduction

Diethyl methyl malonate (CAS No. 609-08-5) is a diester of methylmalonic acid with the
chemical formula CsH140a. It is a colorless liquid with a faint, pleasant odor. In the
pharmaceutical industry, diethyl methyl malonate is a versatile precursor for the synthesis of
a variety of active pharmaceutical ingredients (APIs), including barbiturates and non-steroidal
anti-inflammatory drugs (NSAIDSs). Its utility in organic synthesis stems from the reactivity of the
alpha-proton to the two carbonyl groups, which allows for a wide range of alkylation and
acylation reactions. Accurate knowledge of its physical properties, particularly its density, is

crucial for process design, reaction monitoring, and quality control in drug development and
manufacturing.

Physicochemical Properties of Diethyl Methyl
Malonate
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A summary of the key physicochemical properties of diethyl methyl malonate is presented

below.
Property Value Reference
Molecular Formula CsH1404 [1]
Molecular Weight 174.19 g/mol
Density 1.022 g/mL at 20 °C [2]

1.055 g/mL at 25 °C

Specific Gravity 1.020-1.025 at 20 °C [3]
Boiling Point 198-199 °C [2]
Refractive Index 1.413 at 20 °C [2]

Experimental Determination of Density

The density of a liquid can be determined using several methods. The pycnometer method is a
precise and widely used technique for determining the density of liquids and is described in
detail below.

The Pychometer Method

A pycnometer is a glass flask with a specific, accurately known volume. By weighing the
pycnometer empty, filled with a reference liquid of known density (e.g., deionized water), and
then filled with the sample liquid, the density of the sample can be determined with high
precision.

Materials and Equipment:
e Pycnometer (e.g., 25 mL or 50 mL) with a ground-glass stopper containing a capillary bore
e Analytical balance (readable to at least 0.1 mg)

o Constant temperature water bath
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Thermometer

Deionized water

Diethyl methyl malonate sample

Acetone or other suitable solvent for cleaning and drying

Lint-free tissues

Protocol:
e Cleaning and Calibration of the Pycnometer:

o Thoroughly clean the pycnometer and its stopper with a suitable solvent (e.g., acetone)
and then with deionized water.

o Dry the pycnometer completely in an oven or by rinsing with a volatile solvent and passing
a stream of dry air or nitrogen.

o Allow the pycnometer to equilibrate to room temperature in a desiccator.

o Carefully weigh the empty, dry pycnometer with its stopper on an analytical balance.
Record this mass as mo.

o Fill the pycnometer with deionized water that has been equilibrated to a known, constant
temperature (e.g., 20 °C) in a water bath. Ensure the water is free of air bubbles.

o Insert the stopper, allowing excess water to emerge from the capillary. The capillary should
be completely filled with no air bubbles.

o Carefully wipe the outside of the pycnometer dry with a lint-free tissue.
o Weigh the pycnometer filled with water. Record this mass as ma.

o The volume of the pycnometer (V) at the calibration temperature can be calculated using
the known density of water (p_water) at that temperature: V = (m1 - mo) / p_water
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o Density Determination of Diethyl Methyl Malonate:
o Empty the pycnometer and dry it thoroughly as described in step 1.

o Fill the dry pycnometer with the diethyl methyl malonate sample, which has been
equilibrated to the same constant temperature as the water in the calibration step.

o Insert the stopper, allowing the excess liquid to emerge from the capillary.

o Wipe the outside of the pycnometer dry.

o Weigh the pycnometer filled with diethyl methyl malonate. Record this mass as mz.
e Calculation of Density:

o The mass of the diethyl methyl malonate sample (m_sample) is mz - mo.

o The density of the diethyl methyl malonate (p_sample) at the experimental temperature
is calculated as: p_sample = (mz - mo) / V

or
p_sample = [(mz2 - mo) / (M1 - mo)] * p_water

Visualizations

Caption: Experimental workflow for determining the density of diethyl methyl malonate using
the pycnometer method.
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Caption: Chemical structure of diethyl methyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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